Cas no 2229168-25-4 (2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid
• CAS No: 2229168-25-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6589118
• PubChem ID: 165843022
• Update Time: 2025-07-17

2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(5-methylpyridin-2-yl)cyclopropyl]acetic acid
• EN300-1808044
• 2229168-25-4

• Inchi： 1S/C11H13NO3/c1-7-2-3-8(12-6-7)11(4-5-11)9(13)10(14)15/h2-3,6,9,13H,4-5H2,1H3,(H,14,15)
• InChI Key： FTPGVXVGMLHCKF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid (CAS No. 2229168-25-4)

2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid, identified by its CAS number 2229168-25-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclopropylacetic acid core functionalized with a 5-methylpyridin-2-yl substituent, has garnered attention due to its structural complexity and potential biological activity. The presence of both hydroxyl and pyridine moieties suggests a high degree of versatility in terms of interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid incorporates several key pharmacophoric elements that are frequently explored in medicinal chemistry. The cyclopropyl group, known for its rigid three-membered ring structure, can contribute to the binding affinity and selectivity of the compound towards specific enzymes or receptors. Additionally, the hydroxyl group at the second position introduces polarity and potential hydrogen bonding capabilities, which are crucial for molecular recognition processes. The 5-methylpyridin-2-yl moiety further enhances the compound's complexity by providing a nitrogen-rich environment that can engage with various biological systems through hydrogen bonding or ionic interactions.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases. The unique structural features of 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid make it an attractive scaffold for designing novel therapeutic agents. For instance, the cyclopropyl group has been shown to enhance binding to certain enzyme active sites, while the pyridine ring can serve as a ligand for metal ions or protein binding pockets. These properties are particularly relevant in the context of developing inhibitors or activators for key metabolic enzymes.

Recent studies have highlighted the potential of heterocyclic compounds containing pyridine derivatives in addressing various therapeutic challenges. The 5-methylpyridin-2-yl substituent in 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid is particularly noteworthy, as it has been implicated in enhancing the pharmacokinetic properties of drug candidates. This substitution pattern is often associated with improved solubility, bioavailability, and metabolic stability, which are critical factors for successful drug development. Furthermore, the hydroxyl group at the second position can be modified to introduce additional functional diversity, allowing for fine-tuning of biological activity.

The compound's potential applications extend to areas such as enzyme inhibition and receptor modulation. For example, studies have suggested that analogs of this structure may interact with enzymes involved in fatty acid metabolism or signal transduction pathways. The cyclopropyl group's ability to mimic bulky side chains in protein binding pockets could also make it useful in designing molecules that disrupt pathogenic interactions or enhance therapeutic efficacy. Additionally, the pyridine moiety's capacity to form coordination bonds with metal ions opens up possibilities for applications in metallodrug development.

From a synthetic chemistry perspective, 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid presents an intriguing challenge due to its complex stereochemistry and multiple functional groups. The synthesis of this compound would require careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to construct such intricate molecular frameworks efficiently. These advancements not only facilitate the production of individual compounds but also enable rapid screening of libraries for biological activity.

The pharmacological evaluation of 2-hydroxy-2-1-(5-methylpyridin-2-yl)cyclopropylacetic acid is currently underway in several research laboratories. Preliminary data suggest that derivatives of this compound exhibit promising activity in vitro against certain disease-related targets. Further investigation is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development programs. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 2-hydroxy - - - - - -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - ---(methylpyridin--(methylpyridin--(methylpyridin--(methylpyridine) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ---(methylpyridine)---(methylpyridine)---(methylpyridine)---(methylpyridine)---(methylpyridine)---(methylpyridine)---(methylpyridine)---(methylpyrdnyl)cyclopropyla... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ---... ---... ---... ---... ---... ---... ---... ---... ---... ---... ---... ---... ---... ---...) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.